Cas no 304645-55-4 (5-(2-chloroquinolin-3-yl)methylidene-2-imino-1,3-thiazolidin-4-one)

• Product Name: 5-(2-chloroquinolin-3-yl)methylidene-2-imino-1,3-thiazolidin-4-one
• CAS No: 304645-55-4
• MF: C₁₃H₈ClN₃OS
• MW: 289.740119934082
• CID: 6032608
• PubChem ID: 165770774
• Update Time: 2025-05-20

5-(2-chloroquinolin-3-yl)methylidene-2-imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloroquinolin-3-yl)methylidene-2-imino-1,3-thiazolidin-4-one
• 5-[(2-chloroquinolin-3-yl)methylidene]-2-imino-1,3-thiazolidin-4-one
• EN300-26608980
• Z46061825
• 304645-55-4

• Inchi： 1S/C13H8ClN3OS/c14-11-8(6-10-12(18)17-13(15)19-10)5-7-3-1-2-4-9(7)16-11/h1-6H,(H2,15,17,18)/b10-6-
• InChI Key： ICKPUGPEWSCRBK-POHAHGRESA-N
• SMILES： ClC1=C(/C=C2/C(NC(=N)S/2)=O)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 289.0076608g/mol
• Monoisotopic Mass: 289.0076608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.1Ų

Additional information on 5-(2-chloroquinolin-3-yl)methylidene-2-imino-1,3-thiazolidin-4-one

Comprehensive Analysis of 5-(2-chloroquinolin-3-yl)methylidene-2-imino-1,3-thiazolidin-4-one (CAS No. 304645-55-4)

The compound 5-(2-chloroquinolin-3-yl)methylidene-2-imino-1,3-thiazolidin-4-one (CAS No. 304645-55-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a quinoline moiety with a thiazolidinone core, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the growing demand for novel bioactive compounds in drug discovery pipelines.

In recent years, the scientific community has shown increasing interest in quinoline-thiazolidinone hybrids, as evidenced by the surge in literature and patent filings. The 2-chloroquinoline subunit in this compound is known to enhance binding affinity to biological targets, while the thiazolidin-4-one ring contributes to metabolic stability. This dual functionality positions CAS 304645-55-4 as a valuable scaffold for developing small molecule therapeutics, especially in areas like oncology and infectious diseases where resistance to existing treatments remains a critical challenge.

From a synthetic chemistry perspective, the preparation of 5-(2-chloroquinolin-3-yl)methylidene-2-imino-1,3-thiazolidin-4-one involves sophisticated multi-step reactions that highlight modern green chemistry principles. The compound's methylidene bridge between the quinoline and thiazolidinone rings creates a conjugated system that may influence its photophysical properties, making it potentially useful in fluorescence-based sensing applications. This characteristic aligns with current trends in developing bioimaging probes for diagnostic purposes.

The pharmacological profile of this compound is particularly intriguing due to the presence of both hydrogen bond donors and acceptors in its structure. Computational studies suggest that the imino group at position 2 of the thiazolidinone ring could participate in crucial molecular interactions with biological targets. These features make CAS 304645-55-4 a subject of ongoing structure-activity relationship (SAR) studies, especially in the context of optimizing drug-like properties while maintaining target specificity.

In material science applications, the extended π-conjugation system in 5-(2-chloroquinolin-3-yl)methylidene-2-imino-1,3-thiazolidin-4-one has sparked interest for potential use in organic electronic devices. The compound's ability to form stable thin films and its predicted charge transport properties are being evaluated for applications in organic photovoltaics and OLED technologies. This multidisciplinary potential reflects the growing convergence between pharmaceutical chemistry and materials science in modern research.

Analytical characterization of this compound presents unique challenges due to its tautomeric equilibrium between the imino and amino forms in solution. Advanced techniques like NMR spectroscopy and X-ray crystallography have been employed to elucidate its precise molecular configuration. Such detailed structural understanding is crucial for rational drug design approaches that are dominating current medicinal chemistry strategies.

The stability profile of 5-(2-chloroquinolin-3-yl)methylidene-2-imino-1,3-thiazolidin-4-one under various environmental conditions has become a focus area, particularly in light of increasing regulatory requirements for pharmaceutical impurities control. Studies on its degradation pathways and forced degradation products contribute valuable data for formulation scientists working on drug product development.

Recent patent literature reveals growing commercial interest in derivatives of CAS 304645-55-4, with several applications claiming improved bioavailability and target selectivity. The compound's core structure serves as a versatile platform for generating structure-activity relationship libraries through systematic molecular diversification. This approach aligns with current trends in fragment-based drug discovery and combinatorial chemistry methodologies.

From an environmental perspective, the biodegradability and ecotoxicological profile of this compound are subjects of ongoing investigation. As sustainability becomes increasingly important in chemical development, understanding the environmental fate of such specialized molecules helps guide responsible research practices while meeting green chemistry metrics.

The unique combination of quinoline and thiazolidinone pharmacophores in this molecule continues to inspire innovative research across multiple disciplines. Whether exploring its potential as a therapeutic agent, material component, or chemical probe, CAS 304645-55-4 represents an excellent example of how hybrid heterocyclic systems can bridge diverse scientific domains. Future studies will likely focus on optimizing its properties for specific applications while addressing challenges related to scale-up synthesis and formulation stability.